Cas no 72256-96-3 (5-Bromo-2,4-dimethylbenzenesulfonyl chloride)

• Product Name: 5-Bromo-2,4-dimethylbenzenesulfonyl chloride
• CAS No: 72256-96-3
• MF: C₈H₈BrClO₂S
• MW: 283.569919586182
• MDL: MFCD16556139
• CID: 1088256
• PubChem ID: 50876031
• Update Time: 2025-05-24

5-Bromo-2,4-dimethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,4-dimethylbenzene-1-sulfonyl chloride
• 5-bromo-2,4-dimethyl-benzenesulfonyl chloride
• 5-bromo-2,4-dimethylbenzenesulfonyl chloride(SALTDATA: FREE)
• FS-5757
• 5-Bromo-2,4-dimethylbenzenesulfonyl chloride
• MFCD16556139
• XCA25696
• EN300-278185
• AKOS005139214
• 72256-96-3
• SCHEMBL17203385
• AT13489
• DTXSID501257475
• 5-Bromo-2,4-dimethylbenzene-1-sulfonylchloride
• DB-123867

• MDL： MFCD16556139
• Inchi： 1S/C8H8BrClO2S/c1-5-3-6(2)8(4-7(5)9)13(10,11)12/h3-4H,1-2H3
• InChI Key： PVNIDZKWTRPCOG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C)C=C1C)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 281.91169g/mol
• Monoisotopic Mass: 281.91169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 5-Bromo-2,4-dimethylbenzenesulfonyl chloride

Comprehensive Overview of 5-Bromo-2,4-dimethylbenzenesulfonyl chloride (CAS 72256-96-3): Properties, Applications, and Industry Insights

5-Bromo-2,4-dimethylbenzenesulfonyl chloride (CAS 72256-96-3) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical intermediates. Its molecular structure, featuring a bromine substituent and methyl groups on the benzene ring, grants unique reactivity for cross-coupling reactions and sulfonamide formation. This compound has garnered significant attention in research due to its role in developing high-performance materials and bioactive molecules.

In recent years, the demand for halogenated aromatic compounds like 5-Bromo-2,4-dimethylbenzenesulfonyl chloride has surged, driven by advancements in agrochemical formulations and electronic materials. Researchers frequently search for "sulfonyl chloride applications 2024" or "brominated benzene derivatives in drug discovery," reflecting its relevance in cutting-edge science. The compound’s electron-withdrawing properties make it invaluable for designing photovoltaic materials and OLED components, aligning with the global push toward sustainable energy solutions.

From a synthetic perspective, CAS 72256-96-3 serves as a pivotal building block for palladium-catalyzed reactions, including Suzuki-Miyaura couplings. Its crystalline stability and solubility in polar solvents facilitate precise modifications, addressing common queries like "how to purify sulfonyl chlorides" or "storage conditions for bromo-aromatics." Industry reports highlight its growing use in lithium-ion battery electrolytes, where its thermal resistance enhances safety—a hotspot topic in electric vehicle (EV) technology forums.

Quality control of 5-Bromo-2,4-dimethylbenzenesulfonyl chloride remains critical, with analytical techniques such as HPLC-MS and NMR spectroscopy ensuring purity. Environmental concerns have also spurred interest in "green synthesis of sulfonyl chlorides," prompting innovations like catalytic bromination methods to reduce waste. Regulatory compliance with REACH and FDA guidelines further underscores its safe handling protocols, often searched alongside terms like "benzenesulfonyl chloride SDS."

Future prospects for CAS 72256-96-3 include potential applications in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. As the scientific community explores "next-gen sulfonation reagents," this compound’s versatility positions it at the forefront of medicinal chemistry and material science breakthroughs. Collaborative studies between academia and industry continue to unlock its untapped potential, making it a cornerstone in modern fine chemical manufacturing.